1-Tert-butyl-4-(3-chloropropoxy)benzene

• CAS No.: 100620-48-2
• Molecular Formula: C13H19ClO
• Molecular Weight: 226.74 g/mol
• IUPAC Name: 1-tert-butyl-4-(3-chloropropoxy)benzene
• InChI: InChI=1S/C13H19ClO/c1-13(2,3)11-5-7-12(8-6-11)15-10-4-9-14/h5-8H,4,9-10H2,1-3H3
• InChI Key: GNHPTRICCRQOQY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)OCCCCl

Description

1-Tert-butyl-4-(3-chloropropoxy)benzene is a useful research compound. Its molecular formula is C13H19ClO and its molecular weight is 226.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a stirred solution of 4-tert-butylphenol (20.0 g, 0.16 mol) in acetone (500 mL) were added potassium carbonate (100 g, 0.72 mol) and 1-bromo-3-chloropropane (50.6 g, 0.33 mol). The reaction was heated to 50° C. for 18 hours. The reaction was filtered and the solvents evaporated to provide 30.3 g of 3-[4-(1,1-dimethylethyl)phenoxy]-1-chloropropane as a colorless oil; 200 MHz NMR δ 1.47 (s,9H), 2.36 (p, J=5.5Hz, 2H), 3.88 (t, J=5.5 Hz, 2H), 4.22 (t, J=5.5Hz, 2H), 7.0, 7.47 (ABq, J=9.6Hz, 4H).